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Compound of Interest

Compound Name: AB21 (oxalate)

Cat. No.: B15137815

The query "AB21 (oxalate)" unveils two distinct scientific narratives: one of a synthetic
chemical compound investigated for its neurological activity, and the other of a probiotic
formulation aimed at gut health. Due to this ambiguity, this guide presents the available
technical information on both subjects, highlighting the current gaps in publicly accessible data,
particularly concerning their detailed discovery and development histories.

Part 1: AB21 Oxalate - The S1R Antagonist

AB21 oxalate is identified in chemical and pharmacological literature as a potent and selective
antagonist for the Sigma-1 Receptor (S1R). S1R is a protein that has been implicated in a
variety of neurological functions and diseases, making it a target for drug development.

Quantitative Data: Receptor Binding Affinity

The primary quantitative data available for AB21 oxalate pertains to its binding affinity for
Sigma receptors, which is a measure of how strongly it interacts with its target. This is typically
expressed as the inhibition constant (Ki), with a lower value indicating a stronger binding
affinity.
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Compound Target Receptor Ki (nM)
AB21 oxalate S1R 13
S2R 102

Table 1: Binding affinities of
AB21 oxalate for Sigma-1 and
Sigma-2 receptors.[1][2]

Preclinical Investigations

Limited preclinical data suggests that AB21 oxalate has been evaluated in animal models of

pain.
Experimental Protocol: Capsaicin-Induced Mechanical Hypersensitivity in Mice

o Objective: To assess the ability of AB21 oxalate to reverse pain-like behavior (mechanical

hypersensitivity) induced by capsaicin.
¢ Animal Model: Mice.[1]
o Methodology:
o Mechanical hypersensitivity was induced by an injection of capsaicin.

o AB21 oxalate was administered via subcutaneous (s.c.) injection at a dose of 20 mg/kg,
30 minutes prior to the capsaicin injection.[1]

o The response to mechanical stimuli was measured to determine the extent of
hypersensitivity.

e Results: Administration of AB21 oxalate at the specified dose resulted in a complete reversal
of the mechanical hypersensitivity reaction.[1] It was noted to be more potent than another
S1R antagonist, BD-1063, which required a higher dose (40 mg/kg) to achieve a similar
effect.[1]

Logical Relationship of the Preclinical Pain Model
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Experimental Workflow
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Caption: Workflow of the in vivo experiment assessing AB21 oxalate's effect on capsaicin-
induced pain.

A more detailed discovery and development history, including the initial synthesis, screening
process, and further preclinical and clinical studies for AB21 oxalate as an S1R antagonist, is
not available in the public domain based on the initial searches.

Part 2: AB21 - The Probiotic Formulation

The term "AB21" also refers to a probiotic supplement, marketed as Probio7 Professionals
AB21.[3] This product is described as a premium vegan probiotic supplement containing 2
billion clinically researched bacterial cultures per capsule, along with Vitamin D3, designed to
support the gut-lung axis and enhance immune health.[3]

While the brand name is "AB21," the connection to "oxalate" in this context likely pertains to the
broader field of research into using probiotics to degrade oxalate in the gut. High levels of
oxalate in the urine (hyperoxaluria) are a significant risk factor for the formation of calcium
oxalate kidney stones.[4][5]

The Role of Probiotics in Oxalate Metabolism

The scientific rationale for using probiotics to manage hyperoxaluria is based on the ability of
certain gut bacteria to break down oxalate, thereby reducing its absorption into the bloodstream
and subsequent excretion in the urine.
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Signaling Pathway: Gut-Kidney Axis in Oxalate Homeostasis
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Caption: Simplified pathway of oxalate metabolism and the role of probiotics.
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Clinical Development of Oxalate-Degrading Probiotics

Numerous clinical trials have investigated the potential of various probiotic strains to reduce
urinary oxalate excretion. For instance, studies have explored the use of Oxalobacter
formigenes and various lactic acid bacteria for this purpose.[6][7][8] These trials often involve
placebo-controlled designs where patients are given probiotic formulations, and changes in
their 24-hour urinary oxalate levels are measured.[8]

However, specific clinical trial data, including detailed experimental protocols and quantitative
results for the "AB21" branded probiotic formulation concerning oxalate degradation, are not
available in the provided search results. The manufacturer, AB-BIOTICS, is noted to focus on
clinically validated probiotic strains, but the specific strains in the AB21 product and their
oxalate-degrading capabilities are not detailed.[9]

Conclusion

The available information on "AB21 (oxalate)" is fragmented and points to two separate areas
of scientific inquiry. For AB21 oxalate, the S1R antagonist, there is initial pharmacological data
but a lack of a comprehensive development history. For the AB21 probiotic, the connection to
oxalate is inferred from the broader context of probiotic research for kidney stone prevention,
rather than specific data on the product itself. A more detailed technical guide would require
clarification of the specific subject of interest and access to more in-depth, and potentially
proprietary, research and development data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://pubmed.ncbi.nlm.nih.gov/39300803/
https://pubmed.ncbi.nlm.nih.gov/39300803/
https://www.mayo.edu/research/clinical-trials/diseases-conditions/hyperoxaluria-and-oxalosis
https://www.withpower.com/trial/gut-bacteria-for-kidney-stones-e3f7d
https://www.withpower.com/trial/gut-bacteria-for-kidney-stones-e3f7d
https://clinicaltrials.gov/study/NCT00587041
https://www.ab-biotics.com/
https://www.benchchem.com/product/b15137815#ab21-oxalate-discovery-and-development-history
https://www.benchchem.com/product/b15137815#ab21-oxalate-discovery-and-development-history
https://www.benchchem.com/product/b15137815#ab21-oxalate-discovery-and-development-history
https://www.benchchem.com/product/b15137815#ab21-oxalate-discovery-and-development-history
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15137815?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15137815?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

